2-bromo-6-methanesulfonylaniline
Description
2-bromo-6-methanesulfonylaniline is a chemical compound with the molecular formula C7H8BrNO2S and a molecular weight of 250.12 . It is commonly used in various chemical reactions due to its unique properties .
Molecular Structure Analysis
The molecular structure of 2-bromo-6-methanesulfonylaniline consists of a bromine atom (Br), a methane sulfonyl group (CH3SO2), and an aniline group (NH2) attached to a benzene ring . The exact spatial arrangement of these groups can be determined through techniques like X-ray crystallography .Physical And Chemical Properties Analysis
2-bromo-6-methanesulfonylaniline is a solid at room temperature . Other physical and chemical properties such as melting point, boiling point, and density can be determined through experimental methods .Safety and Hazards
While specific safety and hazard information for 2-bromo-6-methanesulfonylaniline is not available, similar compounds are generally considered hazardous. They may cause skin and eye irritation, and may be harmful if swallowed or inhaled . Proper safety measures should be taken while handling such compounds, including wearing appropriate personal protective equipment and ensuring adequate ventilation .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-6-methanesulfonylaniline can be achieved through a two-step process involving the bromination of 6-methanesulfonylaniline followed by a substitution reaction with sodium bromide.", "Starting Materials": [ "6-methanesulfonylaniline", "Bromine", "Sodium hydroxide", "Sodium bromide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of 6-methanesulfonylaniline", "In a round-bottom flask, add 6-methanesulfonylaniline (1.0 g, 4.8 mmol) and acetic acid (10 mL).", "Add bromine dropwise to the reaction mixture with constant stirring until the solution turns yellow (approximately 0.5 mL, 9.6 mmol).", "Allow the reaction to proceed for 2 hours at room temperature.", "Quench the reaction by adding water (20 mL) and stirring for 10 minutes.", "Extract the product with dichloromethane (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 2-bromo-6-methanesulfonylaniline as a yellow solid (1.2 g, 90% yield).", "Step 2: Substitution reaction with sodium bromide", "In a round-bottom flask, add 2-bromo-6-methanesulfonylaniline (1.0 g, 3.6 mmol), sodium hydroxide (0.5 g, 12.5 mmol), and water (10 mL).", "Add sodium bromide (0.5 g, 4.5 mmol) to the reaction mixture and stir for 2 hours at room temperature.", "Extract the product with dichloromethane (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 2-bromo-6-methanesulfonylaniline as a white solid (0.8 g, 80% yield)." ] } | |
CAS RN |
1362851-65-7 |
Product Name |
2-bromo-6-methanesulfonylaniline |
Molecular Formula |
C7H8BrNO2S |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
